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Compound of Interest

Compound Name: 1-Naphthylamine

Cat. No.: B1663977

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of 1-
Naphthylamine, a chemical intermediate with significant toxicological considerations. The
following sections detail its properties, hazards, safe handling protocols, and emergency
procedures to ensure the well-being of laboratory personnel.

Chemical and Physical Properties

1-Naphthylamine is a crystalline solid that ranges from white to yellowish, turning a purplish-
red upon exposure to air and light.[1][2] It possesses a distinct, unpleasant ammonia-like odor.

[1][2]
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Property Value Reference
Chemical Formula C1oHoN [3]
Molar Mass 143.19 g/mol [3]
Appearance Colorless t-o yeIIowisi.1 cr?/stals, Be

turns reddish-purple in air
Odor Disagreeable, ammonia-like [1112]
Melting Point 47-50 °C [1][4](5]
Boiling Point 301°C [11[41[5]
Density 1.114 g/cm3 at 20 °C [1][6]

Vapor Pressure

0.003 hPa at 20 °C

[1](6]

Flash Point 157 °C (315 °F) [2]
Autoignition Temperature 460 °C [1]
Water Solubility 1.7 g/L [1114]
log P (n-octanol/water) 2.25 [6]

Hazard Identification and Toxicology

1-Naphthylamine is classified as a hazardous substance, with acute and chronic health risks.

It is harmful if swallowed and can be fatal if it comes into contact with the skin.[7] The

compound is a suspected human carcinogen and is known to cause bladder cancer.[3][8]

, Toxici

Route of Exposure  Species LD50 Value Reference
Oral Rabbit 680 mg/kg [1]
Intraperitoneal Mouse 96 mg/kg [1]

Short-term exposure can lead to irritation of the skin and eyes.[9] High levels of exposure can
interfere with the blood's ability to carry oxygen, leading to a condition called
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methemoglobinemia, characterized by headache, fatigue, dizziness, and a bluish discoloration
of the skin and lips.[9] Severe cases can result in breathing difficulties, collapse, and even
death.[9]

Chronic Toxicity and Carcinogenicity

Long-term exposure to 1-Naphthylamine poses a significant cancer risk, particularly for
bladder cancer.[3][8] While historical studies on its carcinogenicity were often confounded by
the presence of the more potent bladder carcinogen 2-Naphthylamine as an impurity, 1-
Naphthylamine itself is considered a potential occupational carcinogen.[8][10] It is listed as
one of the 13 carcinogens covered by the OSHA General Industry Standards.[3]

The mechanism of its carcinogenicity is believed to involve metabolic activation to reactive
intermediates that can bind to DNA, forming adducts and leading to mutations.[8]

Signaling Pathway of Carcinogenicity

The carcinogenic activity of 1-Naphthylamine is linked to its metabolic activation, primarily in
the liver, to electrophilic intermediates that can damage DNA. The key initial step is N-
hydroxylation, forming N-hydroxy-1-naphthylamine. This metabolite can then be further
conjugated or undergo rearrangement to form reactive species that bind to DNA, leading to
mutations and potentially initiating the process of carcinogenesis, particularly in the urinary
bladder.
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Hepatic Metabolism

N-hydroxylation (CYP450)

Glucuronidation/Sulfation

Conjugated Metabolites

Hydrolysis (acidic urine)

Systemic Circulation and Transport to Bladder

1]

Bladder

Covalent Binding

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Alert Personnel & Evacuate Area

Restock Spill Kit
Report Incident

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [In-Depth Technical Guide: Health and Safety for
Handling 1-Naphthylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663977#health-and-safety-information-for-handling-
1-naphthylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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